3-Isopropyl-2-methoxy-5-methylpyrazine
Overview
Description
3-Isopropyl-2-methoxy-5-methylpyrazine is a member of pyrazines and an aromatic ether . It is a taste and odor compound .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the formula C9H14N2O . The molecular weight is 166.2203 .Physical and Chemical Properties Analysis
This compound has a refractive index of n20/D 1.495 . It has a boiling point of 120-125 °C/20 mmHg and a density of 0.996 g/mL at 25 °C .Scientific Research Applications
Occurrence in Vegetables
3-Isopropyl-2-methoxy-5-methylpyrazine has been identified in various raw vegetables. A survey conducted by Murray and Whitfield (1975) found the presence of this compound in a broad selection of raw vegetable tissues. Their study involved techniques for separation, identification, and estimation of this compound, suggesting its significance in the natural composition of vegetables (Murray & Whitfield, 1975).
Analysis in Musts and Wines
Sala et al. (2000) described a method to determine this compound in musts, involving headspace solid-phase microextraction and capillary gas chromatography. This method's efficacy in detecting low levels of the compound in experimental musts of Cabernet Sauvignon and Merlot highlights its importance in the wine industry (Sala et al., 2000).
Role in Water Odor Pollution
Gerber (1977) identified this compound as a highly odorous metabolite from an actinomycete, Streptomyces sp. This compound's role in the odor pollution of water was discussed, indicating its environmental impact (Gerber, 1977).
Influence on Taste and Odour in Surface Water
A study by Ligor and Buszewski (2006) aimed to optimize a method for determining compounds responsible for earthy/musty odor in surface water, including this compound. The study's findings contribute to understanding how this compound influences water quality (Ligor & Buszewski, 2006).
Impact on Wine Aroma
Allen, Lacey, and Boyd (1995) conducted a methoxypyrazine quantitative analysis in red wines, identifying this compound (isopropylmethoxypyrazine) as a component that can significantly contribute to the aroma of wine, suggesting its importance in oenology (Allen, Lacey, & Boyd, 1995).
Biosynthesis in Grape Berries
Dunlevy et al. (2013) explored the effect of light exposure and crop level on this compound concentrations in Cabernet Sauvignon fruit. Their findings provide insights into the biosynthesis of this compound in grape berries and its implications for wine production (Dunlevy et al., 2013).
Extraction and Analysis Methods
Lopez et al. (2011) developed a method for analyzing this compound in wine, highlighting the importance of accurate detection and quantification techniques in assessing the sensory contribution of this compound to wine aromas (Lopez et al., 2011).
Safety and Hazards
Future Directions
The compound is known to produce odors and can be detected by human taste at concentrations as low as 2 nanograms per litre . It is considered to be an important determinant of green flavors in Sauvignon blanc wines . It is also an important flavor compound in coffee and is responsible for causing an off-taste called “potato taste” in East African coffee .
Properties
IUPAC Name |
2-methoxy-5-methyl-3-propan-2-ylpyrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O/c1-6(2)8-9(12-4)10-5-7(3)11-8/h5-6H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCKFIUKGRGDXBF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C(=N1)C(C)C)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10575259 |
Source
|
| Record name | 2-Methoxy-5-methyl-3-(propan-2-yl)pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10575259 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
32021-41-3 |
Source
|
| Record name | 2-Methoxy-3-isopropyl-5-methylpyrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=32021-41-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methoxy-5-methyl-3-(propan-2-yl)pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10575259 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Isopropyl-2-methoxy-5-methylpyrazine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029742 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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